Cas no 81282-12-4 (5-(4-Chloro-phenyl)-isoxazole-3-carboxylic acid ethylester)

• Product Name: 5-(4-Chloro-phenyl)-isoxazole-3-carboxylic acid ethylester
• CAS No: 81282-12-4
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• MDL: MFCD08446403
• CID: 875203
• PubChem ID: 329815972
• Update Time: 2025-09-23

5-(4-Chloro-phenyl)-isoxazole-3-carboxylic acid ethylester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-chlorophenyl)isoxazole-3-carboxylate
• 5-(4-CHLORO-PHENYL)-ISOXAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• Ethyl 5-phenylisoxazole-3-carboxylate
• CJQWCZKLLDAKCX-UHFFFAOYSA-N
• 81282-12-4
• FT-0765370
• SCHEMBL1686347
• MFCD08446403
• ethyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate
• A864575
• DTXSID00515967
• AKOS016003596
• ETHYL5-(4-CHLOROPHENYL)ISOXAZOLE-3-CARBOXYLATE
• Ethyl-5-(4-chlorophenyl)-3-isoxazolecarboxylate
• CS-10404
• Ethyl 5-(4-chlorophenyl)isoxazole-3-carboxylate, AldrichCPR
• DB-013539
• 5-(4-Chloro-phenyl)-isoxazole-3-carboxylic acid ethylester
• G67003

• MDL： MFCD08446403
• Inchi： 1S/C12H10ClNO3/c1-2-16-12(15)10-7-11(17-14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key： CJQWCZKLLDAKCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)OCC)=NO1

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 405.4±35.0 °C at 760 mmHg
• Flash Point: 199.0±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(4-Chloro-phenyl)-isoxazole-3-carboxylic acid ethylester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes